Cas no 1185836-96-7 (2-(2-Cyclopropylmethoxy-4-fluorophenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane)

• Product Name: 2-(2-Cyclopropylmethoxy-4-fluorophenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane
• CAS No: 1185836-96-7
• MF: C₁₆H₂₂BFO₃
• MW: 292.153488636017
• CID: 1079445
• PubChem ID: 56923640
• Update Time: 2025-04-20

2-(2-Cyclopropylmethoxy-4-fluorophenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylmethoxy-4-fluorophenylboronic acid pinacol ester
• 2-(2-cyclopropylmethoxy-4-fluorophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(2-cyclopropylmethoxy-4-fluoro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• FT-0685812
• RP07883
• SureCN981760
• 2-(2-(Cyclopropylmethoxy)-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS015950474
• CS-0175508
• BS-26038
• 2-Cyclopropylmethoxy-4-fluorophenylboronicacid pinacol ester
• 2-[2-(cyclopropylmethoxy)-4-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SY290584
• 1185836-96-7
• 2-(2-Cyclopropylmethoxy-4-fluorophenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
• 2-(Cyclopropylmethoxy)-4-fluorophenylboronic Acid Pinacol Ester
• JMYZOCSPIBZDAE-UHFFFAOYSA-N
• SCHEMBL981760
• MFCD13152010
• DTXSID80718757
• J-509261
• 2-(2-Cyclopropylmethoxy-4-fluorophenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane

• MDL： MFCD13152010
• Inchi： 1S/C16H22BFO3/c1-15(2)16(3,4)21-17(20-15)13-8-7-12(18)9-14(13)19-10-11-5-6-11/h7-9,11H,5-6,10H2,1-4H3
• InChI Key： JMYZOCSPIBZDAE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B2OC(C)(C)C(C)(C)O2)C(=C1)OCC1CC1

Computed Properties

• Exact Mass: 292.1646029g/mol
• Monoisotopic Mass: 292.1646029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų